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Compound of Interest

Compound Name: Eugenol - d3 - acetate

Cat. No.: B1165112

Executive Summary

Eugenol acetate (4-allyl-2-methoxyphenyl acetate) is a critical bioactive phenylpropanoid found
in clove bud oil (Syzygium aromaticum) and is widely utilized in pharmaceutical formulations for
its antioxidant, anti-inflammatory, and anesthetic properties. Accurate quantification of this
analyte in complex biological matrices (plasma, tissue) or natural product extracts requires
Isotope Dilution Mass Spectrometry (IDMS) to compensate for matrix effects and extraction
losses.

Eugenol-d3-acetate serves as the gold-standard Internal Standard (1S) for these assays. This
guide provides a vetted procurement landscape, a contingency protocol for in-house synthesis,
and a validated GC-MS workflow for its application.

Technical Profile & Specifications

Before procurement, the structural integrity of the isotope label must be verified against the
intended mass spectrometry fragmentation pattern.
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Feature Specification

Technical Note

Compound Name Eugenol-d3-acetate

Also known as Acetyleugenol-
d3

Chemical Formula

+3 Da shift from native

Molecular Weight ~209.26 g/mol Eugenol Acetate (206.24 g/mol
)
Deuterated CAS is often
Parent CAS 93-28-7 (Unlabeled)

product-specific

Methoxy-d3 (

Label Position ) vs. Acetyl-d3 (

)

Critical: Methoxy-d3 is
preferred for metabolic
stability.[1] Acetyl-d3 labels
may be lost if the acetate
group undergoes hydrolysis in

vivo or during harsh extraction.

Isotopic Purity 99 atom % D

Essential to minimize "M+0"
interference in the native

analyte channel.

- Chloroform, Ethyl Acetate,
Solubility Methanol
ethano

Stock solutions should be
prepared in MeOH or
Acetonitrile.

Commercial Supplier Landscape

While non-labeled Eugenol Acetate is widely available from bulk suppliers (e.g., Som Extracts,

Simson Pharma), the deuterated standard is a specialized research chemical.

Primary Source: MedChemExpress (MCE)

MCE is currently the most direct source for catalog-listed Eugenol acetate-d3.

o Catalog No: HY-W014612
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Product Name: Eugenol acetate-d3[2][3][4][5][6]

Format: Solid / Neat oil

Purity: >98% (Chemical), Isotopic enrichment typically >99%.

Lead Time: Often in stock (Global distribution).

Secondary & Custom Sources

If the primary stock is unavailable, or if a specific labeling position (e.g., ring-deuteration vs.
methyl-deuteration) is required for specific MS fragmentation studies, the following suppliers
offer custom synthesis services:

o Toronto Research Chemicals (TRC): A division of LGC Standards. TRC specializes in
complex stable isotopes. If not listed in the public catalog, they routinely synthesize
phenylpropanoid derivatives upon request.

o C/DIN lIsotopes: A dedicated deuterium manufacturer.[7] They stock Eugenol-d3 (Methoxy-
d3). They can perform the acetylation on a custom basis, or the researcher can perform the
derivatization in-house (see Section 4).

Contingency Strategy: In-House Synthesis

Scenario: Commercial stock of Eugenol-d3-acetate is backordered, but Eugenol-d3 (the phenol
form) is available (e.g., from C/D/N Isotopes or Sigma). Solution: One-step chemical
acetylation.

Reaction:
Protocol:
» Dissolve: 100 mg of Eugenol-d3 in 2 mL of anhydrous Dichloromethane (DCM).

» Catalyze: Add 2.0 equivalents of Pyridine and a catalytic amount (5 mg) of DMAP (4-
Dimethylaminopyridine).
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React: Add 1.5 equivalents of Acetic Anhydride dropwise at 0°C. Warm to Room
Temperature (RT) and stir for 2 hours.

Monitor: Check conversion via TLC (Hexane:EtOAc 8:2). The acetate is less polar (higher

) than the phenol.

Workup: Wash with 1M HCI (to remove pyridine), then Sat.

, then Brine. Dry over

8]

Purify: Flash column chromatography or simple evaporation if quantitative conversion is
confirmed by GC-MS.

Validated Application Workflow (GC-MS IDMS)

The following workflow describes the quantification of Eugenol Acetate in a biological matrix
using Eugenol-d3-acetate as the Internal Standard.

Experimental Logic Diagram
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Figure 1: Step-by-step Isotope Dilution Mass Spectrometry (IDMS) workflow for accurate
quantification.

Detailed Protocol

1. Sample Spiking (The Critical Step):
 Aliquot 200 pL of biological sample (e.g., plasma).

e Immediately add 20 pL of the Eugenol-d3-acetate Working Solution (e.g., 10 pg/mL in
Methanol).

o Why: Adding the IS before extraction compensates for recovery losses. If you extract first
and spike later, you are using an "External Standard" method, which is inferior.

2. Extraction:
e Add 600 pL of Ethyl Acetate (1:3 ratio). Vortex vigorously for 60 seconds.
e Centrifuge at 10,000 x g for 5 minutes at 4°C.
o Transfer the organic supernatant to a fresh glass vial.
e Repeat extraction once more for maximum recovery (optional).
o Evaporate to dryness under a gentle stream of Nitrogen (
) at 30°C. Do not overheat, as Eugenol Acetate is volatile.
3. GC-MS Parameters:
e Column: DB-5ms or HP-5ms (30m x 0.25mm, 0.25um film).
o Carrier Gas: Helium @ 1.0 mL/min.
« Inlet: Splitless mode, 250°C.

o Temperature Program: 60°C (1 min hold)
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10°C/min
280°C (3 min hold).
* MS Mode: Selected lon Monitoring (SIM).
o Native Eugenol Acetate: Target m/z 164 (Quant), 149, 206.
o Eugenol-d3-acetate:[3][5][6] Target m/z 167 (Quant), 152, 209 (assuming Methoxy-d3).
o Note: Verify the m/z shift based on the specific deuterated product purchased.
Quality Control & Validation
Every new batch of Eugenol-d3-acetate must be validated before use in critical assays.

« |sotopic Contribution Check: Inject a high concentration of the Pure IS (no native analyte).
Monitor the native analyte's quant ion (m/z 164).

o Acceptance Criteria: Signal at m/z 164 must be < 0.5% of the signal at m/z 167. If high
"cross-talk” exists, the isotopic purity is insufficient.

o Retention Time Match: The deuterated standard should elute at the exact same time or
slightly earlier (fractions of a second due to the deuterium isotope effect) as the native
analyte.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d3-acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1165112#commercial-suppliers-of-eugenol-d3-
acetate-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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